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Compound of Interest

2-Hydroxy-5-methyl-3-
Compound Name:
nitrobenzaldehyde

Cat. No.: B183002

An In-depth Technical Guide to the Chemical Properties of Hydroxy-Methyl-Nitrobenzaldehyde
Isomers

A Note on Isomer Specificity

Initial research for "2-Hydroxy-5-methyl-3-nitrobenzaldehyde" did not yield specific data for
this particular constitutional isomer. It is highly probable that the intended compound of interest
is one of two closely related and well-documented isomers: 2-Hydroxy-3-methyl-5-
nitrobenzaldehyde or 2-Hydroxy-5-nitrobenzaldehyde. This guide provides a comprehensive
overview of the chemical properties and relevant experimental data for these two compounds.

2-Hydroxy-3-methyl-5-nitrobenzaldehyde

This isomer is characterized by a methyl group at position 3 and a nitro group at position 5 of
the salicylaldehyde backbone.

Chemical and Physical Properties

The fundamental physicochemical properties of 2-Hydroxy-3-methyl-5-nitrobenzaldehyde are
summarized in the table below.
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Property Value Source

Molecular Formula CsH7NOa4 [1]

Molecular Weight 181.15 g/mol [1]

CAS Number 68007-03-4 [11[2]
2-hydroxy-3-methyl-5-

UPAC Name nitr?::benzyaldehydey s

Synonyms N/A

Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Solubility Not specified

XLogP3 1.8 [1]

Spectral Data

Detailed spectral information is crucial for the identification and characterization of the
compound.

Spectrum Type Key Features

Data not available in the provided search

1H NMR
results.
15C NMR Data not available in the provided search
results.
Data not available in the provided search
Mass Spec esults
R Data not available in the provided search

results.
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Synthesis

2-Hydroxy-3-methyl-5-nitrobenzaldehyde can be synthesized from 2-Hydroxy-3-
methylbenzaldehyde.[3] While specific reaction conditions were not detailed in the provided
results, a general synthetic pathway can be inferred.

! a Nitration Nitrating Agent ~ . C_ni
[2 Hydroxy-3-methylbenzaldehyde (.g., HNO3/H2S04) [2 Hydroxy-3-methyl-5 nltrobenzaldehyde)

Click to download full resolution via product page

Caption: General synthesis pathway for 2-Hydroxy-3-methyl-5-nitrobenzaldehyde.

Safety and Hazards

This compound is associated with several hazard classifications.

Hazard Class GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye _ -
o H319 Causes serious eye irritation
Irritation

Specific Target Organ Toxicity ] o
] H335 May cause respiratory irritation
(Single Exposure)

Source:[1]

2-Hydroxy-5-nitrobenzaldehyde

This isomer, also known as 5-Nitrosalicylaldehyde, features a nitro group at the 5-position of
the salicylaldehyde structure.

Chemical and Physical Properties

The key physicochemical data for 2-Hydroxy-5-nitrobenzaldehyde are presented below.
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Property Value Source
Molecular Formula C7Hs5NOa4

Molecular Weight 167.12 g/mol [4]
CAS Number 97-51-8 [4]
IUPAC Name 2-hydroxy-5-nitrobenzaldehyde
Synonyms 5-Nitrosalicylaldehyde [4]
Appearance Dark yellow solid

Melting Point 125-128 °C [4]
Boiling Point Not specified

Solubility Not specified

Assay 98% [4]

Spectral Data

Spectroscopic data is essential for the structural elucidation of this molecule.

Spectrum Type

Key Features

SMILES [H]C(=0)clcc(ccclO)--INVALID-LINK--=0
nch 1S/C7H5NO4/c9-4-5-3-6(8(11)12)1-2-
n
7(5)10/h1-4,10H
INChl Key IHFRMUGEILMHNU-UHFFFAOYSA-N
Source:[4]

Experimental Protocols
Synthesis of 2-Hydroxy-5-nitrobenzaldehyde
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An unexpected synthesis of 2-Hydroxy-5-nitrobenzaldehyde was reported from the reaction of

Lanthanum(lll) nitrate hexahydrate with the Schiff base ligand 2-((2-(2-hydroxyethylamino)
ethylimino)methyl) phenol.[5]

Experimental Workflow:

Reactants

La(NOs)3-6H20 \
(0.21g, 0.5 mmol)
in Acetonitrile/Methanol (2:1, 4 mL))

Process

Y

Schiff Base Ligand Recrystallize from 2-Hydroxy-5-nitrobenzaldehyde
(0.31g, 1.5 mmol) Mix Reactant Solutions Stir for 4 hours Acetonitrile/THF (1:4) [——9 (gran ZOiI Yield: 29 940/)')
in Acetonitrile/Methanol (2:1, 5 mL) + 1 mL Nitric Acid 9 ! - oS98

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Hydroxy-5-nitrobenzaldehyde.[5]

Safety and Hazards

The safety profile for 2-Hydroxy-5-nitrobenzaldehyde is important for handling and storage.

Hazard Class GHS Code Description
Acute Toxicity (Oral) H302 Harmful if swallowed
Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye

o H319 Causes serious eye irritation
[rritation

Source:[4]

Comparative Summary and Applications
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Both 2-Hydroxy-3-methyl-5-nitrobenzaldehyde and 2-Hydroxy-5-nitrobenzaldehyde are
valuable precursors in organic synthesis. The presence of the aldehyde, hydroxyl, and nitro
functional groups allows for a variety of chemical transformations, making them useful building
blocks for the synthesis of more complex molecules, including Schiff bases and various
heterocyclic compounds. Their utility is noted in the synthesis of metal complexes and as
intermediates in medicinal chemistry research. The specific substitution pattern of each isomer
will influence its reactivity and the stereochemistry of subsequent reactions. Researchers
should carefully select the appropriate isomer based on the desired final product and synthetic
strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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